Cas no 19089-92-0 (Hexyl trans-2-butenoate)
Hexyl trans-2-butenoate is an ester compound characterized by its distinct fruity, green aroma, commonly utilized in flavor and fragrance formulations. Its chemical structure, featuring a hexyl group esterified with trans-2-butenoic acid, contributes to its stability and volatility profile, making it suitable for applications requiring controlled release. The compound exhibits compatibility with a range of solvents and matrices, enhancing its versatility in industrial uses. Its organoleptic properties are valued in creating naturalistic flavor notes, particularly in fruit and herbal compositions. Hexyl trans-2-butenoate is synthesized under controlled conditions to ensure high purity and consistent performance in end products.
Hexyl trans-2-butenoate structure
Product Name:Hexyl trans-2-butenoate
CAS No:19089-92-0
MF:C10H18O2
MW:170.248723506927
MDL:MFCD00169860
CID:51217
Update Time:2025-06-09
Hexyl trans-2-butenoate Chemical and Physical Properties
Names and Identifiers
-
- Hexyl trans-2-butenoate
- Crotonic acid hexyl ester
- Hexyl crotonate
- HEXYL TRANS 2 BUTENOATE
- FEMA 3354
- hexyl-2-butenoate
- HEXYLCROTONAT
- Hexyl-2-butenoat
- HEXYL T2 BUTENOATE
- n-hexyl2-butenoate
- (E)-Hexyl-2-butenoate
- Hexyl (2E)-2-butenoate
- Crotonic acid, hexyl ester
- n-Hexyl 2-butenoate
-
- MDL: MFCD00169860
- Inchi: 1S/C10H18O2/c1-3-5-6-7-9-12-10(11)8-4-2/h4,8H,3,5-7,9H2,1-2H3/b8-4+
- InChI Key: MZNHUHNWGVUEAT-XBXARRHUSA-N
- SMILES: C(=O)(/C=C/C)OCCCCCC
Computed Properties
- Exact Mass: 170.13100
- Monoisotopic Mass: 170.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Density: 0.885 g/mL at 25 °C(lit.)
- Melting Point: -89.9°C (estimate)
- Boiling Point: 209.9°C (estimate)
- Flash Point: 193 °F
- Refractive Index: n20/D 1.438(lit.)
- PSA: 26.30000
- LogP: 2.68600
- FEMA: 3354 | N-HEXYL 2-BUTENOATE
Hexyl trans-2-butenoate Security Information
- WGK Germany:2
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36/37/39
- RTECS:GQ4222000
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
Hexyl trans-2-butenoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H252405-10g |
Hexyl trans-2-butenoate |
19089-92-0 | 10g |
$ 45.00 | 2022-06-04 | ||
| TRC | H252405-25g |
Hexyl trans-2-butenoate |
19089-92-0 | 25g |
$ 60.00 | 2022-06-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H858701-25g |
Hexyl Trans-2-Butenoate |
19089-92-0 | ≥98% | 25g |
¥713.00 | 2022-01-10 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W335400-SAMPLE-K |
Hexyl trans-2-butenoate |
19089-92-0 | ≥95%, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W335400-1KG-K |
Hexyl trans-2-butenoate |
19089-92-0 | ≥95%, FG | 1KG |
1707.02 | 2021-05-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W335400-9KG-K |
Hexyl trans-2-butenoate |
19089-92-0 | ≥95%, FG | 9KG |
12868.8 | 2021-05-17 | |
| eNovation Chemicals LLC | D763819-500g |
2-Butenoic acid, hexyl ester |
19089-92-0 | 98% | 500g |
$180 | 2024-06-07 | |
| Aaron | AR002FKS-25g |
2-Butenoic acid, hexyl ester |
19089-92-0 | 98% | 25g |
$13.00 | 2025-02-11 | |
| Aaron | AR002FKS-100g |
2-Butenoic acid, hexyl ester |
19089-92-0 | 98% | 100g |
$38.00 | 2025-02-11 | |
| Aaron | AR002FKS-500g |
2-Butenoic acid, hexyl ester |
19089-92-0 | 98% | 500g |
$145.00 | 2025-02-11 |
Hexyl trans-2-butenoate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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